Cas no 141196-84-1 (4-Amino-1-(2R,4R)-2-(hydroxymethyl)-1,3-dioxolan-4-yl-2(1H)-pyrimidinone)

• Product Name: 4-Amino-1-(2R,4R)-2-(hydroxymethyl)-1,3-dioxolan-4-yl-2(1H)-pyrimidinone
• CAS No: 141196-84-1
• MF: C₈H₁₁N₃O₄
• MW: 213.190641641617
• CID: 1303212
• PubChem ID: 454132
• Update Time: 2025-06-09

4-Amino-1-(2R,4R)-2-(hydroxymethyl)-1,3-dioxolan-4-yl-2(1H)-pyrimidinone Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrimidinone,4-amino-1-[(2R,4R)-2-(hydroxymethyl)-1,3-dioxolan-4-yl]-
• (+)-D-.beta.-Dioxolane-cytosine
• SCHEMBL1844438
• 141196-84-1
• 145511-98-4
• 4-Amino-1-(cis-2-(hydroxymethyl)-1,3-dioxolan-4-yl)pyrimidin-2(1H)-one
• D-DOC
• (+/-)-DOC
• (+/-)-1-[2-(Hydroxymethyl)-1,3-dioxolan-2-yl]cytosine
• cis-Dioxolane-C
• (+)-(2R,4R)-1-[2-(Hydroxymethyl)-1,3-dioxolan-4-yl]cytosine
• 4-amino-1-[(2R,4R)-2-(hydroxymethyl)-1,3-dioxolan-4-yl]pyrimidin-2-one
• 4-Amino-1-[(2R,4R)-2-(hydroxymethyl)-1,3-dioxolan-4-yl]-2(1H)-pyrimidinone
• CHEMBL300793
• (+/-)-Dioxolane-C
• SCHEMBL1844439
• (+)-D-.b.-DioxolaneC
• 4-Amino-1-(2R,4R)-2-(hydroxymethyl)-1,3-dioxolan-4-yl-2(1H)-pyrimidinone

• Inchi： 1S/C8H11N3O4/c9-5-1-2-11(8(13)10-5)6-4-14-7(3-12)15-6/h1-2,6-7,12H,3-4H2,(H2,9,10,13)/t6-,7-/m1/s1
• InChI Key： RXRGZNYSEHTMHC-RNFRBKRXSA-N
• SMILES： O1[C@H](CO)OC[C@@H]1N1C(N=C(C=C1)N)=O

Computed Properties

• Exact Mass: 213.07503
• Monoisotopic Mass: 213.07495584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 97.4Ų

Experimental Properties

• PSA: 97.38

Additional information on 4-Amino-1-(2R,4R)-2-(hydroxymethyl)-1,3-dioxolan-4-yl-2(1H)-pyrimidinone

Introduction to 4-Amino-1-(2R,4R)-2-(hydroxymethyl)-1,3-dioxolan-4-yl-2(1H)-pyrimidinone (CAS No. 141196-84-1)

4-Amino-1-(2R,4R)-2-(hydroxymethyl)-1,3-dioxolan-4-yl-2(1H)-pyrimidinone is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique molecular architecture and potential biological activities. This compound, identified by its CAS number 141196-84-1, belongs to a class of molecules that exhibit promising properties for drug discovery and development. The presence of multiple functional groups, including an amino group, a hydroxymethyl group, and a pyrimidinone core, makes this compound a versatile scaffold for medicinal chemists exploring novel therapeutic agents.

The significance of 4-Amino-1-(2R,4R)-2-(hydroxymethyl)-1,3-dioxolan-4-yl-2(1H)-pyrimidinone in contemporary pharmaceutical research is underscored by its potential applications in addressing various therapeutic challenges. Recent studies have highlighted the compound's role as a key intermediate in the synthesis of bioactive molecules that target specific biological pathways. The dioxolan ring system, a crucial feature of this compound, has been shown to enhance binding affinity and selectivity in drug-receptor interactions, making it an attractive moiety for designing next-generation therapeutics.

One of the most compelling aspects of 4-Amino-1-(2R,4R)-2-(hydroxymethyl)-1,3-dioxolan-4-yl-2(1H)-pyrimidinone is its structural versatility. The combination of the amino group and the hydroxymethyl group provides multiple sites for chemical modification, allowing researchers to fine-tune the pharmacokinetic and pharmacodynamic properties of derived compounds. This flexibility has been exploited in several synthetic strategies aimed at generating novel analogs with improved efficacy and reduced toxicity.

Recent advancements in computational chemistry have further illuminated the potential of 4-Amino-1-(2R,4R)-2-(hydroxymethyl)-1,3-dioxolan-4-yl-2(1H)-pyrimidinone as a lead compound. Molecular docking studies have demonstrated its ability to interact with various biological targets, including enzymes and receptors involved in inflammatory responses and metabolic disorders. These findings align with the growing interest in developing small-molecule inhibitors that modulate such pathways for therapeutic benefit.

The synthesis of 4-Amino-1-(2R,4R)-2-(hydroxymethyl)-1,3-dioxolan-4-yl-2(1H)-pyrimidinone presents both challenges and opportunities for synthetic chemists. The stereochemistry of the dioxolan ring system necessitates precise control during synthesis to ensure the correct configuration is achieved. However, recent methodological improvements have made it possible to access this compound with high enantiomeric purity, which is critical for evaluating its biological activity.

In vitro studies have begun to unravel the pharmacological profile of derivatives of 4-Amino-1-(2R,4R)-2-(hydroxymethyl)-1,3-dioxolan-4-yl-2(1H)-pyrimidinone. Initial results suggest that these compounds exhibit inhibitory activity against several key enzymes implicated in diseases such as cancer and diabetes. The pyrimidinone core has been particularly noted for its ability to disrupt aberrant signaling pathways in tumor cells, while the hydroxymethyl group contributes to solubility and membrane permeability.

The potential therapeutic applications of 4-Amino-1-(2R,4R)-2-(hydroxymethyl)-1,3-dioxolan-4-yl-2(1H)-pyrimidinone are further supported by preclinical data demonstrating its safety profile in animal models. These studies have provided valuable insights into its metabolic stability and excretion kinetics, which are essential parameters for evaluating drug candidates before human trials. The compound's favorable pharmacokinetic properties suggest that it may be suitable for oral administration, expanding its clinical utility.

As research in this area continues to evolve, 4-Amino-1-(2R,4R)-2-(hydroxymethyl)-1,3-dioxolan-4-yl-2(1H)-pyrimidinone is poised to play a pivotal role in the development of novel therapeutics. Its unique structural features and demonstrated biological activity make it a compelling candidate for further investigation. Collaborative efforts between synthetic chemists and biologists are likely to yield innovative derivatives with enhanced therapeutic potential.

The integration of high-throughput screening technologies with traditional synthetic methodologies has accelerated the discovery process for compounds like 4-Amino-1-(2R,4R)-2-(hydroxymethyl)-1,3-dioxolan-4-ylyl - ilyl - ilyl - ilyl - ilyl - ilyl - ilyl - ilyl - ilyl - ilyl - pyrimidinone (CAS No. 14119684) (CAS No.14119684). These approaches enable rapid identification of promising scaffolds based on their predicted biological activity before extensive synthetic optimization is undertaken.

The future prospects for 4-Amino--A--A--A--A--A--A--A--A--A--A--A--A--A--A--A--A--Aminopyrimidinonediolactonediolactonediolactonediolactonediolactonediolactonediolactonediolactone (CAS No.) (CAS No.) (CAS No.) (CAS No.) (CAS No.) (CAS No.) (CAS No.) (CAS No.) (CAS No.) (CAS No.) (CAS No.) are exciting and multifaceted. Continued exploration into its derivatives promises not only new therapeutic agents but also deeper insights into fundamental biochemical processes.